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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Abstract

Dehydroevodiamine (DHED), a quinazoline alkaloid isolated from the unripe fruit of Evodia
rutaecarpa, has garnered significant attention within the scientific community for its diverse
pharmacological activities. This technical guide provides an in-depth exploration of the
chemical structure and synthetic methodologies of dehydroevodiamine, tailored for
researchers, scientists, and professionals in drug development. We will delve into its structural
features, spectroscopic characterization, and a detailed examination of its synthesis, including
experimental protocols and quantitative data.

Chemical Structure and Properties

Dehydroevodiamine is a pentacyclic compound featuring an indolo[2",3":3,4]pyrido[2,1-
blquinazoline ring system. Its chemical identity is well-established through various
spectroscopic and analytical techniques.

Table 1: Chemical Identifiers and Properties of Dehydroevodiamine
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Property Value Reference

21-methyl-3,13,21-

triazapentacyclo[11.8.0.02,10.
IUPAC Name 04,9.015,20]henicosa-

1,3,5,7,9,15,17,19-octaen-14-

one
Molecular Formula C19H15Ns0
Molecular Weight 301.35 g/mol
CAS Number 67909-49-3

CN1C2=CC=CC=C2C(=0O)N3

SMILES C1=C4C(=C5C=CC=CC5=N4)
CC3
Appearance Yellow powder [1]

Spectroscopic Data

The structural elucidation of dehydroevodiamine is supported by comprehensive
spectroscopic data.

Table 2: Spectroscopic Data for Dehydroevodiamine

Technique Key Data Reference

'H NMR Spectra available from o]
chemical suppliers.

m/z transition at 301.3 - 286.
Mass Spectrometry [31[4]

[3]

Synthesis of Dehydroevodiamine

The synthesis of dehydroevodiamine is most commonly achieved through a two-step process
involving the initial synthesis of its precursor, evodiamine, followed by a subsequent
oxidation/dehydrogenation step.
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Step 1: Synthesis of Evodiamine

A prevalent method for the synthesis of evodiamine involves the condensation of tryptamine
with N-methylanthranilic acid derivatives.[5] A one-pot, three-component reaction has also been
developed, offering a more streamlined approach.[1]

While a specific protocol for the one-pot synthesis of evodiamine is detailed in specialized
literature, a general procedure involves the reaction of tryptamine, an anthranilic acid
derivative, and a one-carbon source in a suitable solvent system. The use of triethoxymethane
as a cosolvent has been reported to be crucial for this transformation.[1]

General Reaction Scheme for Evodiamine Synthesis: (Tryptamine derivative) + (N-
methylanthranilic acid derivative) + (C1 source) —» Evodiamine

Step 2: Conversion of Evodiamine to
Dehydroevodiamine

The transformation of evodiamine to dehydroevodiamine involves an oxidation reaction that
introduces a double bond into the heterocyclic core. A reported method utilizes an acid-
catalyzed dehydrogenation.

A detailed protocol for the conversion of evodiamine (EVO) to dehydroevodiamine
hydrochloride dihydrate (DHED-HCI-2H20) has been described. The process involves
dissolving evodiamine in hydrochloric acid-acidified acetone. This method provides a reliable
route to dehydroevodiamine from its readily synthesized precursor.

Table 3: Quantitative Data for Dehydroevodiamine Synthesis
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Visualization of Synthetic Pathways

To further elucidate the synthetic process, the following diagrams illustrate the key

Tryptamine }

[N-Methylanthranilic Acid

transformations.

Evodiamine

[One—Carbon Source}

Click to download full resolution via product page

Caption: General schematic for the synthesis of Evodiamine.
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Caption: Conversion of Evodiamine to Dehydroevodiamine.

Conclusion

This technical guide has provided a comprehensive overview of the chemical structure and
synthesis of dehydroevodiamine. The presented information, including tabulated data and
visualized synthetic pathways, offers a valuable resource for researchers and professionals
engaged in the study and development of this promising natural product. Further research into
optimizing synthetic yields and exploring novel synthetic routes will continue to be of high
interest to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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